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Compound of Interest

Compound Name: Pomalidomide-PEG1-C2-COOH

Cat. No.: B2863139 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of Pomalidomide-PEG1-C2-COOH, a synthesized E3 ligase ligand-linker conjugate

used in Proteolysis Targeting Chimera (PROTAC) technology. Adherence to these procedures

is vital for ensuring personnel safety and environmental protection.

Pomalidomide and its analogues are potent compounds requiring stringent handling protocols.

Pomalidomide-PEG1-C2-COOH is classified as harmful if swallowed, a skin and eye irritant,

and may cause respiratory irritation.[1] Therefore, all waste generated, including the pure

compound, solutions, and contaminated materials, must be treated as hazardous chemical

waste.

Hazard and Safety Data Summary
The following table summarizes the key hazard information for Pomalidomide-PEG1-C2-
COOH.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
(Disposal)

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P501: Dispose of

contents/container in

accordance with local

regulation[1]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation

P501: Dispose of

contents/container in

accordance with local

regulation[1]

Serious Eye Damage/Irritation

(Category 2A)

H319: Causes serious eye

irritation

P501: Dispose of

contents/container in

accordance with local

regulation[1]

Specific Target Organ Toxicity,

Single Exposure (Category 3),

Respiratory Tract Irritation

H335: May cause respiratory

irritation

P501: Dispose of

contents/container in

accordance with local

regulation[1]

Step-by-Step Disposal Protocol
The disposal of Pomalidomide-PEG1-C2-COOH must be conducted in a manner that

minimizes exposure and ensures regulatory compliance. As a potent, cytotoxic compound, it

requires disposal through a licensed hazardous waste management service, often involving

high-temperature incineration.[2]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Pomalidomide-PEG1-C2-COOH in any form.

This includes:

A properly fitted lab coat.

Safety glasses or goggles.
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Chemical-resistant gloves (double-gloving is recommended).

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Pomalidomide-PEG1-C2-COOH powder in its original

container or a clearly labeled, sealed container designated for cytotoxic/hazardous

chemical waste.[1][3]

Liquid Waste:

Collect all solutions containing Pomalidomide-PEG1-C2-COOH in a dedicated, sealed,

and clearly labeled waste container.[1] Do not mix with other waste streams.

Contaminated Materials:

All materials that have come into contact with the compound, such as pipette tips, tubes,

vials, gloves, and absorbent pads, are considered contaminated.[1][3] These items must

be disposed of as cytotoxic/hazardous chemical waste in designated, clearly labeled

containers.[2][4]

3. Spill Management:

In the event of a spill, immediately alert personnel in the area.

For liquid spills, use an inert, non-combustible absorbent material (e.g., vermiculite, sand) to

contain the spill.[1]

For solid spills, carefully scoop or sweep the material, avoiding dust generation.[1]

Collect all cleanup materials into a sealed, labeled container for hazardous waste disposal.

[1]

Decontaminate the spill area with an appropriate solvent (e.g., alcohol) followed by a

thorough washing.[1]

4. Final Disposal:
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All waste containing Pomalidomide-PEG1-C2-COOH must be disposed of through an

approved and licensed hazardous waste disposal facility.[1]

Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures and to schedule a waste pickup.[5][6][7]

Ensure all waste containers are properly labeled in accordance with local, state, and federal

regulations.[6] Labels should include the compound name, hazard pictograms, and contact

information.

Do not dispose of this chemical down the drain or in the general trash.[1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Pomalidomide-PEG1-C2-COOH and associated materials.
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Pomalidomide-PEG1-C2-COOH Disposal Workflow
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Caption: Disposal workflow for Pomalidomide-PEG1-C2-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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